N-Methyl-3-pyrrolidin-2-ylpyrazin-2-amine dihydrochloride

• IUPAC Name: N-methyl-3-pyrrolidin-2-ylpyrazin-2-amine;dihydrochloride
• InChI: InChI=1S/C9H14N4.2ClH/c1-10-9-8(12-5-6-13-9)7-3-2-4-11-7;;/h5-7,11H,2-4H2,1H3,(H,10,13);2*1H
• InChI Key: RQOOEDOWBYTWER-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=CN=C1C2CCCN2.Cl.Cl
• Molecular Formula: C9H16Cl2N4
• Molecular Weight: 251.15 g/mol

Description

“N-Methyl-3-pyrrolidin-2-ylpyrazin-2-amine dihydrochloride” is a chemical compound with the molecular formula C9H16Cl2N4. It is intended for research use only and is not intended for human or veterinary use.

Molecular Structure Analysis

The molecular structure of “N-Methyl-3-pyrrolidin-2-ylpyrazin-2-amine dihydrochloride” is represented by the formula C9H16Cl2N4. The molecular weight of the compound is 251.16 g/mol.

Scientific Research Applications

Heterocyclic Compounds in Pharmaceuticals and Agrochemicals

Nitrogen-containing heterocyclic compounds, such as pyrroles, pyridines, and pyrazines, play a crucial role as structural components in pharmaceuticals and agrochemicals due to their high biological activities. These compounds are used in a wide range of applications including herbicides, insecticides, vitamins, pharmaceuticals, and adhesives. Pyrazines, specifically, are utilized in flavors, fragrances, and as pharmaceutical intermediates. For instance, 2-methylpyrazine serves as a raw material for the anti-tuberculosis drug pyrazinamide. Additionally, pyrrole derivatives are employed in the production of polypyrrole, an electroconductive polymer gaining attention for its potential inexpensive production process (Higasio & Shoji, 2001).

Synthesis and Characterization of Pyrazole Derivatives

The synthesis of hydroxymethyl pyrazole derivatives and their reaction with primary amines yields compounds with significant biological activities, including antitumor, antifungal, and antibacterial properties. These compounds have been characterized through various spectroscopic methods and single-crystal X-ray crystallography, confirming their potential in medicinal chemistry. Theoretical calculations on the armed pyrazoles further corroborate their biological activity against breast cancer and microbes, highlighting the importance of pyrazole derivatives in drug development (Titi et al., 2020).

Pyrrolopyrazine Derivatives in Organic Optoelectronic Materials

Efficient synthesis methods for dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives have been developed, offering regio-selective amination reactions of dihalo-pyrrolopyrazines. These compounds exhibit promising optical and thermal properties, making them suitable for organic materials in optoelectronic applications. The ability to obtain 2-amino- or 3-amino-pyrrolopyrazines through different synthesis conditions opens up new avenues for the design of optoelectronic materials (Meti et al., 2017).